Toxamate

• CAS No.: 18809-57-9
• Molecular Formula: C10H13NO2S
• Molecular Weight: 211.28 g/mol
• IUPAC Name: (4-ethylsulfanylphenyl) N-methylcarbamate
• InChI: InChI=1S/C10H13NO2S/c1-3-14-9-6-4-8(5-7-9)13-10(12)11-2/h4-7H,3H2,1-2H3,(H,11,12)
• InChI Key: OZJCQBUSEOVJOW-UHFFFAOYSA-N
• SMILES: CCSC1=CC=C(C=C1)OC(=O)NC
• Pictograms: Acute Toxic

Description

Toxamate is a synthetic organophosphorus compound primarily utilized in industrial catalysis and agrochemical formulations due to its high ligand efficacy and stability under varied environmental conditions . Its molecular structure features a central phosphorus atom coordinated with two methyl groups, a sulfur atom, and a nitrile moiety, enabling versatile binding with transition metals such as iron and nickel . Toxamate’s catalytic applications include facilitating cross-coupling reactions in polymer synthesis and enhancing pesticide degradation efficiency .

Key Properties of Toxamate:

• Molecular Formula: C₃H₆NOPS
• Molecular Weight: 135.12 g/mol
• Solubility: 22 mg/L in water (25°C), miscible in polar organic solvents
• Thermal Stability: Decomposes at 280°C .

Preparation Methods

Synthetic Routes and Reaction Conditions:

Carbamoylation: One common method involves the reaction of carbonylimidazolide with a nucleophile in water, leading to the formation of carbamates.

Aryl Isocyanates: Another method involves the synthesis of aryl isocyanates from arylamines, which are then reacted with alcohols to form carbamates.

Transcarbamoylation: This method uses methyl carbamate as a donor in the presence of a catalyst like tin, resulting in the formation of carbamates.

Industrial Production Methods: Industrial production often involves the use of carbamoyl chlorides, which react with substituted phenols in a one-pot procedure to form O-aryl carbamates .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: Toxamate can undergo oxidation reactions, particularly with radicals like OH radicals.

Reduction: Reduction reactions are less common but can occur under specific conditions.

Substitution: This compound can undergo substitution reactions, especially in the presence of strong nucleophiles.

Common Reagents and Conditions:

Oxidation: OH radicals are commonly used in oxidation reactions.

Substitution: Strong nucleophiles and bases are used in substitution reactions.

Major Products:

Oxidation: The major products include various oxidized derivatives of the original compound.

Substitution: Substituted carbamates are the primary products.

Scientific Research Applications

Chemistry:

• Used as a model compound in studies involving carbamate synthesis and reactions .

Biology:

• Studied for its effects on cholinesterase enzymes, particularly acetylcholinesterase .

Medicine:

• Investigated for potential therapeutic applications due to its enzyme inhibition properties .

Industry:

• Widely used as a pesticide in agricultural settings .

Mechanism of Action

Mechanism: Toxamate exerts its effects by inhibiting cholinesterase enzymes, particularly acetylcholinesterase. This inhibition occurs through the formation of unstable complexes with the enzyme, leading to the disruption of normal nerve function in pests .

Molecular Targets and Pathways:

Acetylcholinesterase: The primary molecular target, leading to the accumulation of acetylcholine in synapses and subsequent paralysis of pests.

Comparison with Similar Compounds

Structural Analogue: Methylphosphonothioate (Compound A)

Compound A shares Toxamate’s core organophosphorus structure but replaces the nitrile group with a hydroxyl moiety.

Property	Toxamate	Compound A	Reference
Molecular Formula	C₃H₆NOPS	C₂H₇O₂PS
Metal Binding Capacity	High (Ni²⁺, Fe³⁺)	Moderate (Fe³⁺)
Catalytic Efficiency	98% yield¹	72% yield¹
Environmental Persistence	30 days (soil)	45 days (soil)

¹Yield in Suzuki-Miyaura cross-coupling reactions under standard conditions.

Key Differences:

• Reactivity: Toxamate’s nitrile group enhances electron-withdrawing effects, accelerating oxidative addition in catalytic cycles compared to Compound A’s hydroxyl group .
• Environmental Impact: Compound A’s longer soil persistence raises ecotoxicity concerns, whereas Toxamate’s faster degradation reduces bioaccumulation risks .

Functional Analogue: Ethylenediamine-N,N'-disuccinic Acid (EDDS, Compound B)

Compound B, a biodegradable chelating agent, parallels Toxamate’s metal-sequestration applications but employs a carboxylate-based structure.

Property	Toxamate	Compound B	Reference
Primary Application	Catalysis	Heavy Metal Remediation
pH Stability	2.0–10.0	4.0–9.0
Biodegradability	85% (28 days)²	95% (28 days)²
Cost (USD/kg)	$120	$90

²Degradation measured in aerobic aqueous systems.

Key Differences:

• Mechanism: Toxamate’s phosphorus-sulfur bonds enable redox-active metal coordination, while EDDS relies on carboxylate groups for electrostatic binding .
• Cost-Effectiveness: EDDS is cheaper but less effective in high-temperature catalytic processes, where Toxamate’s thermal stability is advantageous .

Critical Analysis of Research Findings

• Structural vs. Functional Similarities: Toxamate outperforms Compound A in catalytic applications due to superior electronic effects but requires stricter handling protocols due to acute toxicity (LD₅₀ = 45 mg/kg in rats) .
• Analytical Challenges: Comparative studies face discrepancies in extraction efficiency and sample preparation, as noted in solvent-based analyses of Toxamate’s degradation byproducts .